2-(8-oxo-7-tosyl-[1,3]dioxolo[4,5-g]quinolin-5(8H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[7-(4-methylphenyl)sulfonyl-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide
• InChI: InChI=1S/C26H22N2O6S/c1-16-7-9-18(10-8-16)35(31,32)24-13-28(14-25(29)27-20-6-4-3-5-17(20)2)21-12-23-22(33-15-34-23)11-19(21)26(24)30/h3-13H,14-15H2,1-2H3,(H,27,29)
• InChI Key: RVGORYNNGJRXFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC(=O)NC5=CC=CC=C5C
• Molecular Formula: C26H22N2O6S
• Molecular Weight: 490.5 g/mol

Description

2-(8-oxo-7-tosyl-[1,3]dioxolo[4,5-g]quinolin-5(8H)-yl)-N-(o-tolyl)acetamide, also known as OTAVA-BB 120017, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Antituberculosis Agents

2-(Quinolin-4-yloxy)acetamides, a class to which the compound of interest may be related, have shown promising in vitro activity against Mycobacterium tuberculosis. These compounds exhibit potent antitubercular properties, including activity against drug-resistant strains without apparent toxicity to mammalian cells. Their intracellular activity against bacilli in infected macrophages and low risk of drug-drug interactions highlight their potential as future candidates for tuberculosis treatment (Pissinate et al., 2016).

Synthesis and Chemical Properties

The synthesis of novel α-(acyloxy)-α-(quinolin-4-yl)acetamides through a three-component reaction showcases the chemical versatility and potential for creating diverse derivatives of the compound . This process, which occurs in water at room temperature with quantitative yields, opens up avenues for further exploration of its applications (Taran et al., 2014).

Molecular Structure and Interaction

The structural analysis of amide derivatives, including those similar to the compound of interest, provides insight into their molecular interactions and potential functional applications. For instance, the study of N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide reveals unique spatial orientations and interactions, suggesting diverse biological and chemical utility (Kalita & Baruah, 2010).

Aldose Reductase Inhibitors

Quinoxalin-2(1H)-one derivatives, which share a structural motif with the compound , have been explored for their potential as aldose reductase inhibitors. These inhibitors are significant for their antioxidant activity and potential to combat diabetic complications, indicating a promising therapeutic avenue (Qin et al., 2015).